Cas no 5696-83-3 (Benzene, 1-methyl-3-(3-pentenyl)-)

• Product Name: Benzene, 1-methyl-3-(3-pentenyl)-
• CAS No: 5696-83-3
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 347199
• PubChem ID: 54406728
• Update Time: 2025-04-19

Benzene, 1-methyl-3-(3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-(3-pentenyl)-
• 1-methyl-3-pent-3-enylbenzene
• 1-Methyl-3-(pent-3-en-1-yl)benzene
• 5696-83-3
• DTXSID20711121

• Inchi： 1S/C12H16/c1-3-4-5-8-12-9-6-7-11(2)10-12/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： VRFKBBOWFOYOEY-UHFFFAOYSA-N
• SMILES： C(CC=CC)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes